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Get Quote

Storage & Stability

The following table summarizes the core storage and stability information for different forms of Vatalanib.

Form Condition Shelf Life Key Considerations

Lyophilized
Powder

-20°C, desiccated,
protected from light

[1]

24 months (lyophilized) [1] Moisture-absorbing DMSO
reduces solubility; use fresh

DMSO [2].

Solution (e.g.,
in DMSO)

-20°C, desiccated

[1]

6 months at -80°C; 1 month

at -20°C (sealed, away from
moisture) [3]

Aliquot to avoid repeated

freeze-thaw cycles [1].

Reconstitution & Solubility

For in vitro work, Vatalanib has good solubility in DMSO and can also be dissolved in water or ethanol.
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Solvent
Solubility
(mg/mL)

Notes & Protocol

DMSO 20 - 85 mg/mL [1]

[2]

For a 10 mM stock, reconstitute 5 mg in 1.19 mL DMSO [1].

Water 10 - 50 mg/mL [2]

[3]

Use sterile water. Solubility may require gentle warming and

ultrasonication [4].

Ethanol 3 - 6 mg/mL [2] Solubility may require gentle warming and ultrasonication [4].

For in vivo studies, more complex formulations are required. Below is a workflow for preparing a common

in vivo administration solution.

Start: Prepare DMSO Stock

Add PEG300
(Mix evenly until clear)

e.g., 100 µL DMSO stock

Add Tween-80
(Mix evenly until clear)

Add to 400 µL PEG300

Add Saline (0.9% NaCl)
(Final volume adjustment)

Add 50 µL Tween-80

Final Clear Solution
Use immediately for optimal results

Add 450 µL Saline
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This formulation (10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline) has been validated to achieve a

clear solution at concentrations of at least 2.08 mg/mL (4.96 mM) [2] [3]. An alternative formulation uses

10% DMSO and 90% Corn Oil [2].

Troubleshooting Common Issues

Here are solutions to some frequently encountered problems:

Problem: Precipitation in aqueous buffer.

Solution: Always prepare a concentrated stock in pure DMSO first, then dilute into the aqueous
buffer immediately before use. Do not attempt to dissolve the powder directly into water or

buffer.

Problem: Loss of activity in cell-based assays.

Solution: Check the age of your stock solution. For best results, use freshly prepared DMSO

stock solutions. If you must store a solution, aliquot it, store at -80°C, and avoid multiple freeze-
thaw cycles [1] [3].

Problem: Inconsistent in vivo dosing.

Solution: Ensure the suspension is homogeneous. For oral dosing in animal models, a "ramp-
up" schedule is sometimes used, starting at 250 mg/kg twice daily and increasing to 750 mg/kg

twice daily over two weeks [5].

Experimental Notes

Typical Working Concentrations: In cell-based assays, Vatalanib is typically used as a
pretreatment at 0.5-50 µM for 0.5-2 hours prior to stimulation. Treatment alone can last up to 72

hours [1].
Clinical Dosing Context: A phase II trial in pancreatic cancer used an oral ramp-up schedule: 250
mg twice daily (Week 1), 500 mg twice daily (Week 2), and 750 mg twice daily (Week 3 and
beyond) [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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